4-(4-Methoxybenzyl)-3-thiosemicarbazide
Description
“4-(4-Methoxybenzyl)-3-thiosemicarbazide” is a complex organic compound. It contains a methoxybenzyl group, which is a common component in organic chemistry often used as a protecting group .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a 4-methoxybenzyl derivative with a thiosemicarbazide. The 4-methoxybenzyl (PMB) group is known as an inexpensive “workhorse” protecting group. This ester may be readily introduced in high yield under a number of mild reaction conditions .
Scientific Research Applications
- The 4-methoxybenzyl group is used in organic synthesis, particularly as a protecting group for different functional groups in complex organic architectures .
- The choice of protecting group is often a key decision, as problems with their introduction or removal may affect the viability of the synthetic sequence .
- The 4-methoxybenzyl ester has become known as an inexpensive “workhorse” protecting group. This ester may be readily introduced in high yield under a number of mild reaction conditions .
Organic Synthesis
Preparation of Semiconductors, Nanosheets, and Nanocrystals
- The 4-methoxybenzyl group is often used in esterification reactions .
- For example, Feldman and co-workers formed a PMB ester utilizing DCC to couple a carboxylic acid with 4-methoxybenzyl .
- These reactions are less common because 4-methoxybenzyl bromide (PMBBr) is considerably less stable than PMBCl and polymerizes rapidly . However, PMBBr may be utilized to prepare PMB esters .
- The 4-methoxybenzyl group has been used for the protection of cephalosporin .
- Typically, the ester can be obtained in the presence of unprotected polyols using conditions similar to those .
- The total synthesis of complex organic architectures is often complicated by the presence of several different functional groups in the target molecule .
- The 4-methoxybenzyl group is often used as a protecting group to temporarily render the reactive functionalities inert while transformations are performed at other sites in the molecule .
- The protecting groups are then unmasked at strategic points later in the synthetic route .
Esterification Reactions
Protection of Cephalosporin
Preparation of Complex Organic Architectures
properties
IUPAC Name |
1-amino-3-[(4-methoxyphenyl)methyl]thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3OS/c1-13-8-4-2-7(3-5-8)6-11-9(14)12-10/h2-5H,6,10H2,1H3,(H2,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJYHJXVBSQAYNL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=S)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60351868 |
Source
|
| Record name | 4-(4-Methoxybenzyl)-3-thiosemicarbazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60351868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxybenzyl)-3-thiosemicarbazide | |
CAS RN |
16735-76-5 |
Source
|
| Record name | 4-(4-Methoxybenzyl)-3-thiosemicarbazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60351868 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-1-[(4-methoxyphenyl)methyl]thiourea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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